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Compound of Interest

Compound Name: Rubidium tellurate

Cat. No.: B102889 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals Subject: Rubidium
Tellurate (Rb₂TeO₄) - Molecular Formula and Molar Mass

This document provides a concise technical overview of the fundamental physicochemical

properties of rubidium tellurate, focusing on its molecular formula and molar mass. The data

presented herein is derived from established chemical databases and serves as a foundational

reference for professionals engaged in materials science, chemical research, and

development.

Molecular Identity and Composition
Rubidium tellurate is an inorganic salt composed of rubidium cations (Rb⁺) and tellurate

anions (TeO₄²⁻). The systematic name for this compound is dirubidium tellurate or telluric

acid, dirubidium salt.[1][2] Its chemical identity is standardized by the CAS Registry Number

15885-43-5.[2][3][4]

The molecular formula for the most common form of this compound is Rb₂TeO₄.[1][2][4]

Quantitative Data: Molar Mass Calculation
The molar mass of a compound is the sum of the atomic masses of its constituent atoms. It is a

calculated value based on the standard atomic weights provided by the International Union of

Pure and Applied Chemistry (IUPAC). Experimental protocols are not required for its

determination.
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The table below outlines the elemental composition of Rubidium Tellurate and the calculation

of its molar mass.

Constituent
Element

Symbol Quantity
Standard
Atomic Weight
( g/mol )

Subtotal (
g/mol )

Rubidium Rb 2 85.4678 170.9356

Tellurium Te 1 127.60 127.60

Oxygen O 4 15.999 63.996

Total Rb₂TeO₄ - - 362.53

Based on this composition, the molar mass of Rubidium Tellurate (Rb₂TeO₄) is 362.53 g/mol .

[2][4] Chemical databases report values of 362.5 g/mol and 362.532 g/mol .[1][3][4]

Logical Workflow for Molar Mass Determination
The following diagram illustrates the logical process for determining the molar mass of

Rubidium Tellurate from its molecular formula and the standard atomic weights of its

elements.

Caption: Workflow for calculating the molar mass of Rubidium Tellurate (Rb₂TeO₄).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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